Cas no 1019568-30-9 (4-Bromo-2-(cyclohexylaminomethyl)-1-fluorobenzene)

• Product Name: 4-Bromo-2-(cyclohexylaminomethyl)-1-fluorobenzene
• CAS No: 1019568-30-9
• MF: C₁₃H₁₇BrFN
• MW: 286.183186292648
• CID: 1131143
• PubChem ID: 28423705
• Update Time: 2025-07-29

4-Bromo-2-(cyclohexylaminomethyl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromo-2-fluorophenyl)methyl]cyclohexanamine
• 4-Bromo-2-(cyclohexylaminomethyl)-1-fluorobenzene;
• 4-BroMo-2-(cyclohexylaMinoMethyl)-1-fluorobenzene
• AKOS000222991
• DTXSID20651437
• BS-19139
• 1019568-30-9
• MFCD11138548
• Benzenemethanamine, 5-bromo-N-cyclohexyl-2-fluoro-
• CS-0209781
• 4-Bromo-2-(cyclohexylaminomethyl)-1-fluorobenzene

• Inchi： 1S/C13H17BrFN/c14-11-6-7-13(15)10(8-11)9-16-12-4-2-1-3-5-12/h6-8,12,16H,1-5,9H2
• InChI Key： MMKZQIJUUVSQAS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CNC1CCCCC1)F

Computed Properties

• Exact Mass: 285.05300
• Monoisotopic Mass: 285.05284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.40140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines